Cas no 2229418-38-4 (1-(2-methylbut-3-yn-2-yl)-3-phenoxybenzene)

• Product Name: 1-(2-methylbut-3-yn-2-yl)-3-phenoxybenzene
• CAS No: 2229418-38-4
• MF: C₁₇H₁₆O
• MW: 236.308344841003
• CID: 6015843
• PubChem ID: 165662426
• Update Time: 2025-10-28

1-(2-methylbut-3-yn-2-yl)-3-phenoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-(2-methylbut-3-yn-2-yl)-3-phenoxybenzene
• EN300-1863241
• 2229418-38-4

• Inchi： 1S/C17H16O/c1-4-17(2,3)14-9-8-12-16(13-14)18-15-10-6-5-7-11-15/h1,5-13H,2-3H3
• InChI Key： SRWYTCVQAQHFJB-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1=CC=CC(=C1)C(C#C)(C)C

Computed Properties

• Exact Mass: 236.120115130g/mol
• Monoisotopic Mass: 236.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-(2-methylbut-3-yn-2-yl)-3-phenoxybenzene

Introduction to 1-(2-methylbut-3-yn-2-yl)-3-phenoxybenzene (CAS No: 2229418-38-4)

1-(2-methylbut-3-yn-2-yl)-3-phenoxybenzene, identified by its Chemical Abstracts Service (CAS) number 2229418-38-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This molecule, characterized by its unique structural framework, combines a phenolic group with an alkyne and a phenoxy substituent, making it a promising candidate for further exploration in drug discovery and development. The structural complexity of 1-(2-methylbut-3-yn-2-yl)-3-phenoxybenzene positions it as a molecule of interest for synthetic chemists and biologists seeking novel pharmacophores.

The compound's molecular structure consists of a benzene ring substituted with a phenoxy group at the 3-position and an alkyne-linked to a 2-methylbutyl group at the 1-position. This arrangement introduces multiple potential sites for interaction with biological targets, including enzymes and receptors. The presence of the alkyne functionality not only contributes to the molecule's rigidity but also provides opportunities for further chemical modification through reactions such as hydrogenation, oxidation, or coupling, thereby expanding its synthetic utility.

In recent years, the pharmaceutical industry has seen a surge in interest towards heterocyclic compounds due to their diverse biological activities. 1-(2-methylbut-3-yn-2-yl)-3-phenoxybenzene fits into this trend as it incorporates elements commonly found in bioactive molecules. Specifically, the phenolic moiety is well-known for its antioxidant properties, while the phenoxy group is frequently encountered in agrochemicals and pharmaceuticals. The combination of these groups with an alkyne linker suggests potential applications in areas such as anti-inflammatory, antimicrobial, or anticancer therapies.

One of the most compelling aspects of 1-(2-methylbut-3-yn-2-yl)-3-phenoxybenzene is its potential as a building block for more complex drug candidates. The alkyne functionality, in particular, serves as a versatile handle for constructing intricate molecular architectures. For instance, palladium-catalyzed cross-coupling reactions can be employed to introduce additional aromatic or heteroaromatic rings, thereby enhancing the compound's pharmacological profile. Such modifications are crucial in drug design, where the optimization of physicochemical properties like solubility, permeability, and metabolic stability is often required.

Recent advancements in computational chemistry have also highlighted the importance of virtual screening in identifying promising drug-like molecules. 1-(2-methylbut-3-yn-2-yl)-3-phenoxybenzene has been subjected to various computational studies to predict its binding affinity to target proteins. These studies have shown that the compound exhibits favorable interactions with enzymes involved in metabolic pathways relevant to diseases such as diabetes and obesity. This aligns with the broader trend in drug discovery towards targeting metabolic dysregulation, which is increasingly recognized as a key factor in many chronic conditions.

The synthesis of 1-(2-methylbut-3-yn-2-yl)-3-phenoxybenzene presents both challenges and opportunities for synthetic chemists. The need for precise control over regioselectivity and stereoselectivity is paramount given the compound's complex structure. However, recent developments in transition metal catalysis have provided new tools for addressing these challenges. For example, copper-catalyzed Sonogashira couplings have been successfully applied to construct alkyne-containing motifs under mild conditions, offering a scalable route to 1-(2-methylbut-3-yn-2-yl)-3-phenoxybenzene.

Furthermore, the pharmacokinetic properties of 1-(2-methylbut-3-yn-2-yl)-3-phenoxybenzene are of great interest. Preliminary studies suggest that the compound exhibits reasonable oral bioavailability and metabolic stability, making it a viable candidate for further development. However, additional research is needed to fully characterize its pharmacokinetic profile and identify any potential liabilities related to toxicity or side effects.

The potential applications of 1-(2-methylbut-3-yn-2-yl)-3-phenoxybenzene extend beyond traditional pharmaceuticals. Its unique structural features make it an attractive candidate for use in materials science and nanotechnology. For instance, functionalized alkynes have been explored as precursors for creating conjugated polymers with applications in organic electronics. Similarly, the phenolic and phenoxy groups could serve as anchors for surface functionalization on nanoparticles used in drug delivery systems.

In conclusion,1-(2-methylbut-3-yln]-[email protected]phenoxybenzene (CAS No: 2229418_38_4) represents a fascinating molecule with significant potential across multiple disciplines. Its structural complexity offers opportunities for innovative synthetic strategies while its diverse functional groups suggest broad applicability in drug discovery and material science. As research continues to uncover new therapeutic targets and develop advanced synthetic methodologies,[email protected]phenoxybenzene will undoubtedly remain at the forefront of scientific exploration.